Cas no 7423-55-4 (3-Maleimidopropionic acid)

• Product Name: 3-Maleimidopropionic acid
• CAS No: 7423-55-4
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD00043030
• CID: 47422
• PubChem ID: 573621
• Update Time: 2025-05-20

3-Maleimidopropionic acid Chemical and Physical Properties

Names and Identifiers

• 3-Maleimidopropionic acid
• N-(2-Carboxyethyl)maleimide
• BMPA
• 3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoic acid
• 3-(2,5-dioxopyrrol-1-yl)propanoic acid
• 3-(Maleimido)propanoic acid
• 3-Maleimidopropionic
• 3-Maleimido-propionicacid
• BETA-MALEIMIDOPROPIONIC ACID
• 3-Maleimidopropionicacid
• M1962
• 3-(2,5-Dioxo-2,5-dihydro-pyrrol-1-yl)-propionic acid
• HY-42145
• N-Maleoyl-beta-alanine, 97%
• BCP13655
• EN300-227402
• N-Maleoyl-beta-alanine, >=98.0% (HPLC)
• MFCD00043030
• FT-0604091
• J-512738
• Q5C4V9T6GU
• BB 0218381
• FT-0608194
• 1h-pyrrole-1-propanoic acid, 2,5-dihydro-2,5-dioxo-
• Maleimide-(CH2)2-COOH
• GS-6614
• F1265-0534
• SCHEMBL34464
• Mal-(CH2)2-COOH
• AKOS000143815
• BP-20452
• BMPA Protein Modifier
• 3-Maleimidopropanoic acid
• Z245319606
• s1127
• SY021699
• AM20100720
• N-Maleoyl-beta-alanine
• DTXSID00341526
• 2,5-DIHYDRO-2,5-DIOXO-1H-PYRROLE-1-PROPANOIC ACID
• PD134103
• MPA-OH;Maleoyl-beta-Ala-OH;3-(2,5-Dioxo-2,5-dihydro-pyrrol-1-yl)-propionic acid
• .BETA.-MALEIMIDOPROPIONIC ACID
• 3-maleimido-propionic acid
• N-carboxyethylmaleimide
• AC-5036
• N-Maleoyl-.beta.-alanine
• 3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoic acid #
• 7423-55-4
• CS-W019611
• STK934575
• BBL027986
• DB-023107
• DTXCID20292607

• MDL： MFCD00043030
• Inchi： 1S/C7H7NO4/c9-5-1-2-6(10)8(5)4-3-7(11)12/h1-2H,3-4H2,(H,11,12)
• InChI Key： IUTPJBLLJJNPAJ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CCC(=O)O)=O

Computed Properties

• Exact Mass: 169.03800
• Monoisotopic Mass: 169.03750770 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Molecular Weight: 169.13
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.473
• Melting Point: 108.0 to 112.0 deg-C
• Boiling Point: 382.5 °C at 760 mmHg
• Flash Point: 185.1 °C
• Refractive Index: 1.565
• Water Partition Coefficient: Soluble in methanol, dimethyl formamide, alcohol and dimethyl sulfoxide. Slightly soluble in water.
• PSA: 74.68000
• LogP: -0.67600
• Solubility: Not available
• Sensitiveness: Moisture Sensitive

3-Maleimidopropionic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides

Additional information on 3-Maleimidopropionic acid

3-Maleimidopropionic Acid (CAS No. 7423-55-4): A Comprehensive Overview

3-Maleimidopropionic acid (also known as MSPA, 3-maleimido propionic acid, or N-maleimidoacetic acid) is a versatile compound with the CAS registry number 7423-55-4. This compound has garnered significant attention in the fields of biochemistry, materials science, and drug delivery systems due to its unique chemical properties and functional groups. The molecule consists of a maleimide group attached to a propionic acid backbone, making it highly reactive and capable of forming stable covalent bonds with nucleophiles such as thiols, amines, and hydroxyl groups.

Recent advancements in chemical synthesis have enabled the production of 3-maleimidopropionic acid with high purity and consistency. Researchers have explored its applications in click chemistry, where it serves as a key component for constructing bioconjugates. The maleimide group's reactivity with thiol-containing molecules has been exploited in the development of thiol-ene reactions, which are widely used in polymer synthesis and surface modification.

In the realm of drug delivery, 3-maleimidopropionic acid has been employed as a linker molecule to conjugate therapeutic agents with targeting ligands or nanoparticles. This functionality enhances the specificity and efficacy of drug delivery systems, reducing off-target effects and improving patient outcomes. For instance, studies have demonstrated its use in linking antibodies to cytotoxic drugs, creating targeted therapies for cancer treatment.

The chemical stability of 3-maleimidopropionic acid under physiological conditions has made it an attractive candidate for biomedical applications. Its ability to withstand harsh environments while maintaining reactivity ensures its reliability in complex biological systems. Recent research has also focused on its role in cross-linking proteins and peptides, enabling the creation of stable biomaterials for tissue engineering.

From a synthetic perspective, 3-maleimidopropionic acid can be derived from maleic anhydride through a series of well-established organic reactions. The synthesis involves the opening of the maleic anhydride ring using nucleophilic attack by propionic acid derivatives, followed by purification steps to ensure high purity. This straightforward synthesis pathway contributes to its cost-effectiveness and scalability for industrial applications.

In terms of safety considerations, 3-maleimidopropionic acid exhibits low toxicity when handled appropriately. However, due to its reactive nature, proper handling protocols are recommended to minimize exposure risks. Occupational safety guidelines suggest using personal protective equipment (PPE) such as gloves and goggles when working with this compound.

The versatility of 3-maleimidopropionic acid extends to its use in analytical chemistry as a derivatizing agent for amino acids and other biomolecules. Its ability to form stable derivatives facilitates sensitive detection methods in mass spectrometry and chromatography, aiding in the characterization of complex biological samples.

Looking ahead, ongoing research is exploring the potential of 3-maleimidopropionic acid in advanced materials science applications. Its role in creating stimuli-responsive polymers could pave the way for innovative solutions in smart drug delivery systems and adaptive biomaterials. Additionally, its compatibility with 3D printing technologies is being investigated for applications in regenerative medicine.

In conclusion, 3-maleimidopropionic acid (CAS No. 7423-55-4) stands out as a pivotal compound in modern chemistry and biology. Its unique reactivity, stability, and versatility continue to drive innovation across diverse scientific disciplines. As research progresses, new applications for this compound are likely to emerge, further solidifying its importance in both academic and industrial settings.